Tert-butyl 3-[(methylsulfonimidoyl)methyl]azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[(methylsulfonimidoyl)methyl]azetidine-1-carboxylate
• InChI: InChI=1S/C10H20N2O3S/c1-10(2,3)15-9(13)12-5-8(6-12)7-16(4,11)14/h8,11H,5-7H2,1-4H3
• InChI Key: IAERVOPMKBDKOO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)CS(=N)(=O)C
• Molecular Formula: C10H20N2O3S
• Molecular Weight: 248.34 g/mol

Description

Tert-butyl 3-[(methylsulfonimidoyl)methyl]azetidine-1-carboxylate, also known as TBCM, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. TBCM is a carboxylate ester that contains an azetidine ring and a methylsulfonimidoyl group. The compound is known for its unique chemical properties, which make it an ideal candidate for use in drug discovery, catalysis, and other chemical applications.

Scientific Research Applications

Novel Aziridination Reactions

Tert-butyl hypoiodite (t-BuOI) is identified as a potent reagent for aziridines synthesis from olefins and sulfonamides, presenting a metal-free approach for aziridination using accessible sulfonamides as a nitrogen source. This development marks a significant advancement in the synthesis of aziridines, a crucial structural motif in various bioactive compounds (S. Minakata et al., 2006).

Azetidine-based Amino Acid Analog Synthesis

Enantiopure azetidine-2-carboxylic acid analogs with diverse heteroatomic side chains are synthesized by modifying azetidine precursors. These compounds are designed to explore the influence of conformation on peptide activity, providing tools for biochemical studies and potential therapeutic applications (Z. Sajjadi & W. Lubell, 2008).

Aza-Payne Rearrangement for Epoxy Sulfonamide Synthesis

The aza-Payne rearrangement of N-activated 2-aziridinemethanols offers a synthetically valuable equilibration process to generate epoxy sulfonamides in high yields. This method facilitates the production of optically active functionalized 1,2-amino alcohols, contributing to the diversity of synthetic routes available for complex molecular architectures (T. Ibuka, 1998).

Synthesis of Bifunctional Azaspiro Compounds

Efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate have been developed, providing a new entry point to novel compounds with potential applications in medicinal chemistry. These routes allow for selective derivatization of the azetidine and cyclobutane rings, expanding the chemical space accessible for drug discovery (M. J. Meyers et al., 2009).

Development of Versatile Intermediates for Amine Synthesis

N-tert-Butanesulfinyl imines serve as versatile intermediates for the asymmetric synthesis of a wide range of amines. This methodology enables the efficient synthesis of enantioenriched amines, including amino acids and amino alcohols, showcasing the importance of tert-butylsulfonamide derivatives in synthetic organic chemistry (J. Ellman et al., 2002).